1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea
Overview
Description
1-(2-Hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea, also known as HNMP, is a chemical compound consisting of a nitro group, two phenyl rings, and a urea group. It is a highly reactive compound and is used in a variety of scientific applications, including as an intermediate in organic synthesis, as a catalyst in polymerization reactions, and as a reagent in biochemical assays. HNMP has been studied extensively in recent years and has been found to have a number of interesting properties which make it useful in a variety of applications.
Mechanism of Action
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea is a highly reactive compound and is capable of undergoing a variety of reactions. The most common reaction of 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea is the formation of a nitro group, which is a highly reactive functional group. This nitro group can then react with a variety of other molecules, such as amines, alcohols, and carboxylic acids, to form a variety of products. In addition, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea can also undergo a variety of other reactions, such as ring-opening polymerization, cyclization, and Diels-Alder reactions.
Biochemical and Physiological Effects
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has been studied extensively in recent years and has been found to have a number of interesting biochemical and physiological effects. In particular, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has been found to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleic acids. In addition, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has been found to have antimicrobial activity against a variety of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has also been found to have antioxidant activity and has been shown to reduce oxidative damage to DNA.
Advantages and Limitations for Lab Experiments
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea is a highly reactive compound and is therefore useful in a variety of laboratory experiments. It is easy to synthesize, has a wide range of applications, and is relatively inexpensive. However, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea is also a highly toxic compound and should be handled with care. In addition, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea is volatile and can be difficult to store for long periods of time.
Future Directions
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has a number of interesting properties which make it useful in a variety of scientific applications. In the future, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea could be used to synthesize a variety of biologically active compounds, including antibiotics, antifungals, and anti-cancer agents. In addition, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea could be used as a probe molecule in the study of enzyme-catalyzed reactions and as a model compound in the study of the structure and reactivity of organic molecules. Finally, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea could be used to develop new methods for the synthesis of polymers and other materials.
Synthesis Methods
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea can be synthesized in several ways. The most common method is a two-step reaction involving the reaction of 4-nitrophenol and 2-methoxyphenol in aqueous acid. This reaction yields 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea in high yield. Other methods for the synthesis of 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea include the reaction of 4-nitrophenol and 2-methoxyphenol in the presence of a base, such as sodium hydroxide, and the reaction of 4-nitrophenol and 2-methoxyphenol in the presence of a catalyst, such as palladium chloride.
Scientific Research Applications
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has a number of interesting properties which make it useful in scientific research. It is a highly reactive compound and can be used as an intermediate in organic synthesis, as a catalyst in polymerization reactions, and as a reagent in biochemical assays. 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has also been used in the synthesis of a variety of biologically active compounds, including antibiotics, antifungals, and anti-cancer agents. In addition, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea has been used as a probe molecule in the study of enzyme-catalyzed reactions and as a model compound in the study of the structure and reactivity of organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea involves the reaction of 2-hydroxy-4-nitroaniline with 2-methoxyphenyl isocyanate to form the corresponding urea derivative.", "Starting Materials": [ "2-hydroxy-4-nitroaniline", "2-methoxyphenyl isocyanate" ], "Reaction": [ "Step 1: Dissolve 2-hydroxy-4-nitroaniline in a suitable solvent such as ethanol or methanol.", "Step 2: Add 2-methoxyphenyl isocyanate to the reaction mixture and stir at room temperature for several hours.", "Step 3: Heat the reaction mixture to reflux for several hours to complete the reaction.", "Step 4: Cool the reaction mixture and filter the resulting solid.", "Step 5: Wash the solid with a suitable solvent such as ethanol or methanol to remove any impurities.", "Step 6: Dry the solid under vacuum to obtain the desired product, 1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea." ] } | |
CAS RN |
182498-30-2 |
Product Name |
1-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)urea |
Molecular Formula |
C14H13N3O5 |
Molecular Weight |
303.3 |
Purity |
95 |
Origin of Product |
United States |
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